Cas no 92998-54-4 (L-Valine,L-valyl-D-valyl-)
L-Valine,L-valyl-D-valyl- structure
Product Name:L-Valine,L-valyl-D-valyl-
CAS No:92998-54-4
MF:C15H29N3O4
MW:315.408464193344
CID:817687
PubChem ID:235009
Update Time:2025-04-19
L-Valine,L-valyl-D-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Valine,L-valyl-D-valyl-
- 2-[[2-[(2-amino-3-methyl-butanoyl)amino]-3-methyl-butanoyl]amino]-3-methyl-butanoic acid
- 2-[[2-[(2-amino-3-methylbutanoyl)amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
- DTXSID00918797
- NSC35941
- NSC-35945
- NSC-35941
- SCHEMBL7344585
- NSC35940
- NSC35942
- NSC-35944
- NSC-35943
- N-{2-[(2-Amino-1-hydroxy-3-methylbutylidene)amino]-1-hydroxy-3-methylbutylidene}valine
- NSC35943
- 28275-71-0
- NSC35945
- NSC-35938
- NSC-35940
- (S)-2-((S)-2-((S)-2-Amino-3-methylbutanamido)-3-methylbutanamido)-3-methylbutanoic acid
- NSC-35942
- NSC35939
- 92998-54-4
- NSC-35939
- NSC35944
- NSC35938
-
- Inchi: 1S/C15H29N3O4/c1-7(2)10(16)13(19)17-11(8(3)4)14(20)18-12(9(5)6)15(21)22/h7-12H,16H2,1-6H3,(H,17,19)(H,18,20)(H,21,22)
- InChI Key: LSLXWOCIIFUZCQ-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)C)NC(C(C(C)C)N)=O)NC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 315.216
- Monoisotopic Mass: 315.216
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.1
- Topological Polar Surface Area: 122Ų
Experimental Properties
- Density: 1.093
- Boiling Point: 565.9°Cat760mmHg
- Flash Point: 296.1°C
- Refractive Index: 1.491
- PSA: 121.52000
- LogP: 1.81800
L-Valine,L-valyl-D-valyl- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
92998-54-4 (L-Valine,L-valyl-D-valyl-) Related Products
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- 869-19-2(Glycyl-L-leucine)
- 1963-21-9(Glycyl-L-valine)
- 25988-63-0(Poly-L-lysine hydrobromide (MW 150000-300000))
- 19461-38-2(N-Glycyl-L-isoleucine)
- 20274-89-9((S)-2-(2-(2-Aminoacetamido)acetamido)-4-methylbutanoic Acid)
- 39537-23-0(L-Alanyl-L-Glutamine)
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